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Compound of Interest

Compound Name: but-3-en-2-one

Cat. No.: B6265698

Technical Support Center: Methyl Vinyl Ketone
(MVK)

This guide provides essential information for the safe handling and disposal of Methyl Vinyl
Ketone (MVK) in a laboratory setting. The following troubleshooting guides and FAQs are
designed to assist researchers, scientists, and drug development professionals in addressing
specific issues that may arise during their experiments.

Section 1: General Information & Core Hazards

This section covers the fundamental properties and primary dangers associated with MVK.
FAQs

Q: What is Methyl Vinyl Ketone (MVK) and what are its primary hazards? A: Methyl Vinyl
Ketone (MVK), also known as but-3-en-2-one, is a colorless, highly flammable, and toxic liquid
with a pungent odor.[1][2] It is a reactive a,3-unsaturated ketone used as an intermediate in
organic synthesis for pharmaceuticals and polymers.[2][3] The primary hazards are its high
flammability, extreme toxicity if inhaled or swallowed, and its ability to cause severe skin and
eye damage.[4] MVK is also highly reactive and can polymerize spontaneously and violently,
especially when exposed to heat, sunlight, or contamination.[1][5]
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Q: What are the immediate health effects of short-term exposure to MVK? A: Acute exposure
can cause severe irritation and burns to the skin, eyes, and respiratory tract.[6][7] Inhalation
may lead to coughing, wheezing, shortness of breath, and potentially fatal lung edema, with
symptoms that can be delayed.[6][7] High exposure can also affect the central nervous system,
causing headache, dizziness, tremors, and loss of coordination.[5][6] It is readily absorbed
through the skin, which can lead to systemic poisoning.[5]

Data Presentation: Physical and Chemical
Properties

The following tables summarize key quantitative data for MVK.

Table 1: Physical and Chemical Properties of Methyl Vinyl Ketone

Property Value Source(s)
Molecular Formula CaHeO [3]
Molecular Weight 70.09 g/mol [3]
Appearance Colorless to light yellow liquid [11[3]
Odor Pungent, irritating [1][6]
Boiling Point 80-81.4 °C / 176-179 °F [3][5][8]
Melting Point -7°C/20°F [31[5]
Flash Point -7°C/19.4°F [71[8]
Autoignition Temp. 370-491°C /698 - 915 °F [51[8]
Vapor Pressure 86 - 130 mbar @ 22-28 °C [31[51[8]
Vapor Density 2.41 (Air=1) [5]
Specific Gravity ~0.86 g/cm® @ 20°C [518]
Explosive Limits LEL: 2.1%, UEL: 15.6% [31I5119]
Water Solubility Miscible / = 100 mg/mL [3][5]
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Table 2: Health Hazard Summary

Hazard Type Description Source(s)

Acute Oral Toxicity Fatal if swallowed. [4]

) . Fatal if inhaled.[4] Vapors are
Acute Inhalation Toxicity o [41[7]
severely irritating.[7]

Causes severe skin burns and
Skin Corrosion/Irritation irritation.[4][6] Can be [4115][6]
absorbed through the skin.[5]

o Causes serious eye damage.
Eye Damage/Irritation ) [4107]
[4] Lachrymation may occur.[7]

o Repeated contact may cause
Sensitization ] o [7]
skin sensitization.

Section 2: Safe Handling and Storage

Proper handling and storage are critical to prevent exposure and accidents.
FAQs

Q: What are the mandatory engineering controls when working with MVK? A: All work with MVK
must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.
[4][6] Use of a closed system for transfers is recommended.[10] The work area must be
equipped with explosion-proof electrical equipment and lighting to prevent ignition of flammable
vapors.[7][10] Emergency eye wash fountains and safety showers must be immediately
accessible in the vicinity of any potential exposure.[4][10]

Q: What Personal Protective Equipment (PPE) is required for handling MVK? A: A
comprehensive PPE protocol is mandatory. This includes chemical-resistant gloves (neoprene,
nitrile rubber, or Viton are recommended), chemical goggles and a face shield, and a lab coat
or other suitable protective clothing.[4][6] Contact lenses should not be worn.[4] For situations
with inadequate ventilation or potential for overexposure, a NIOSH-certified organic vapor
respirator or a supplied-air respirator is required.[4][6]
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Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Specification Source(s)
Chemical-resistant Neoprene, Nitrile

Hands i [41[6]
gloves Rubber, Viton

Indirect-vent,

Goggles & Face impact/splash
Eyes/Face _ . _ (41161
Shield resistant goggles with
a face shield.

Lab coat, apron, or
Body Protective Clothing chemical-resistant [41[11]

suit.

NIOSH-certified
i ) organic vapor (black
Respiratory Respirator ) ) [416119]
cartridge) or supplied-

air respirator.

Q: What are the correct storage procedures for MVK? A: MVK should be stored in tightly closed
containers in a cool, dry, well-ventilated, and locked area, away from heat, light, and ignition
sources.[4][6][10] Storage temperatures should be kept low, ideally between 2-8°C (36-46°F),
to maintain stability.[4] Because MVK can polymerize spontaneously, it is typically shipped with
an inhibitor like hydroquinone; ensure inhibitor levels are maintained.[12] All containers must be
grounded and bonded during transfer.[6][10]

Q: What materials are incompatible with MVK? A: MVK is highly reactive and must be kept
away from oxidizing agents, strong bases (like sodium hydroxide), strong acids, and reducing
agents.[5][6][13] It is also incompatible with metals such as copper and brass.[13] Contact with
these materials can lead to violent reactions or polymerization.

Section 3: Emergency Procedures & First Aid

Immediate and appropriate action is crucial in the event of an MVK exposure.

FAQs
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Q: What should | do in case of skin or eye contact with MVK? A: For eye contact, immediately
flush the eyes with large amounts of lukewarm water for at least 15 minutes, occasionally lifting
the upper and lower eyelids, and seek immediate medical attention.[4][10][14] For skin contact,
quickly remove all contaminated clothing and wash the affected skin with plenty of soap and
water.[10] Get immediate medical advice.[4]

Q: What is the procedure for inhalation exposure? A: Move the victim to fresh air immediately
and keep them at rest in a position comfortable for breathing.[4][7] If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-
mouth).[12][15] Seek urgent medical attention.[4] Symptoms like lung edema may be delayed.

[7]

Q: What should be done if MVK is accidentally ingested? A: Do NOT induce vomiting.[7][11] If
the person is conscious, rinse their mouth with water and have them drink one or two glasses

of water.[7][15] Never give anything by mouth to an unconscious person.[4] Obtain emergency
medical attention immediately.[4][11]

Mandatory Visualization: First Aid Workflow
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Caption: First Aid Decision Workflow for MVK Exposure.

Section 4: Spill and Leak Management

A spill of MVK is a serious event that requires a swift and correct response.
FAQs

Q: How should I respond to a small MVK spill in the lab? A: For a small spill (<500 mL), trained
local personnel can manage the cleanup.[16] Immediately evacuate non-essential personnel
and eliminate all ignition sources.[10][14] Ensure the area is well-ventilated.[10] Wearing full
PPE, cover the spill with a non-combustible absorbent material like dry lime, sand, or soda ash.
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[6][10] Use non-sparking tools to collect the absorbed material into a sealable container for
hazardous waste disposal.[14][17]

Q: When does an MVK spill become an emergency requiring evacuation? A: A large spill (>500
mL), or any spill in a poorly ventilated area or confined space, is an emergency.[10][16] In such
cases, immediately evacuate the area, close doors to prevent vapor spread, and activate your
institution's emergency response team (e.g., call Public Safety or EH&S).[16] Isolate the spill
area for at least 50 meters (150 feet) in all directions.[14]

Experimental Protocol: Small-Scale MVK Spill
Cleanup

Objective: To safely contain, neutralize, and clean up a small spill of Methyl Vinyl Ketone (<500
mL) in a laboratory setting.

Materials:

Full PPE: Chemical-resistant gloves, chemical splash goggles, face shield, lab coat/apron.
[16]

» Respiratory protection (as needed based on vapor concentration).[4]

¢ Non-combustible absorbent material (e.g., dry lime, sand, soda ash).[10]

» Non-sparking tools (e.g., plastic scoop or dustpan).[14][17]

o Sealable, labeled container for hazardous waste.[10][18]

e Soap and water for final decontamination.[16]

Methodology:

 |solate & Alert: Immediately alert personnel in the vicinity and evacuate anyone not involved
in the cleanup.[10][16]

o Eliminate Ignition Sources: Extinguish all open flames and turn off any spark-producing
equipment.[10][14]
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Ventilate: Ensure the chemical fume hood is operational or increase ventilation to the area if
it can be done safely.[10]

Don PPE: Put on all required personal protective equipment before approaching the spill.[16]

Contain Spill: If the liquid is spreading, create a dike around the spill using absorbent
material to contain it.[16]

Absorb Liquid: Cover the spill with dry lime, sand, or soda ash.[6][10]

Collect Waste: Using only non-sparking tools, carefully scoop the absorbed material and
place it into a designated, sealable container for hazardous waste.[14][17]

Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and
residue for disposal as hazardous waste.[10][16]

Dispose: Label the hazardous waste container appropriately and arrange for disposal
according to institutional and local regulations.[10][18]

Report: Report the incident to your Environmental Health and Safety (EH&S) department.
[16]

Mandatory Visualization: Spill Response Workflow
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MVK Spill Detected

Assess Spill Size

Small Spill (<500mL) Large Spill (>500mL)
& Trained Personnel or Untrained Personnel

1. Alert & Isolate Area
2. Eliminate Ignition Sources
3. Don Full PPE
4. Contain with Absorbent
5. Collect with Non-Sparking Tools
6. Decontaminate Area

1. EVACUATE IMMEDIATELY
2. Isolate Area (50m radius)
3. Close Doors
4. Activate Emergency Response

Package & Label Waste
for Hazardous Disposal

Report Incident to EH&S

Click to download full resolution via product page

Caption: Logical Workflow for Responding to an MVK Spill.
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Section 5: Disposal Procedures

Proper disposal is a critical final step in the safe use of MVK.
FAQs

Q: How do | dispose of MVK waste? A: MVK and any materials contaminated with it must be
treated as hazardous waste.[6][10] Disposal must be conducted in a safe manner in
accordance with all local, state, and federal regulations.[4][11] This typically involves disposal
through a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.
[17][18] Do not discharge MVK waste to sewer systems.[17][18]

Q: How should I handle contaminated materials for disposal? A: All contaminated materials,
including absorbent materials from spills, used PPE (gloves, aprons), and empty containers,
should be collected in suitable, closed, and properly labeled containers.[10][17] Empty
containers may still contain flammable and toxic residue and must be handled with care.[4][15]
They can be triple-rinsed (with the rinsate collected as hazardous waste) and recycled, or
punctured to prevent reuse and disposed of according to regulations.[17][18]

Section 6: Occupational Exposure Limits

Adherence to established exposure limits is essential for personnel safety.

Table 4: Occupational Exposure Limits for Methyl Vinyl Ketone

Organization Limit Type Value Source(s)
ACGIH TLV-C (Ceiling) 0.01 ppm (STEL) [7]
N 0.05 ppm (0.14
Cal/OSHA PEL-C (Ceiling) [19]
mg/m3)

) 0.17 ppm (0.49
AEGL-1 (EPA) 10-min to 8-hr [20]
mg/m3)

Note: No specific OSHA PEL-TWA has been established for Methyl Vinyl Ketone, which does
not imply the substance is harmless. Safe work practices should always be followed.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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